4-(3-t-Butylsulfamoylphenyl)-2-formylphenol

• IUPAC Name: N-tert-butyl-3-(3-formyl-4-hydroxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C17H19NO4S/c1-17(2,3)18-23(21,22)15-6-4-5-12(10-15)13-7-8-16(20)14(9-13)11-19/h4-11,18,20H,1-3H3
• InChI Key: QYMSDJNEXJBVPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)C=O
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol
• CAS No.: 1261996-36-4

Description

4-(3-t-Butylsulfamoylphenyl)-2-formylphenol is an organic compound that features a phenolic group, a formyl group, and a t-butylsulfamoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-t-Butylsulfamoylphenyl)-2-formylphenol typically involves multi-step organic reactions. One common method includes the sulfonation of a phenyl ring followed by formylation. The reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-(3-t-Butylsulfamoylphenyl)-2-formylphenol may involve large-scale chemical reactors and continuous flow processes. The use of automated systems ensures precise control over reaction conditions, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(3-t-Butylsulfamoylphenyl)-2-formylphenol can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid.

Reduction: The formyl group can be reduced to an alcohol.

Substitution: The phenolic group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Electrophilic aromatic substitution reactions may require catalysts like aluminum chloride or iron(III) chloride.

Major Products

Oxidation: 4-(3-t-Butylsulfamoylphenyl)-2-carboxyphenol.

Reduction: 4-(3-t-Butylsulfamoylphenyl)-2-hydroxyphenol.

Substitution: Various substituted phenols depending on the electrophile used.

Scientific Research Applications

4-(3-t-Butylsulfamoylphenyl)-2-formylphenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(3-t-Butylsulfamoylphenyl)-2-formylphenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with proteins, while the formyl group can participate in nucleophilic addition reactions. The t-butylsulfamoyl group may enhance the compound’s stability and solubility, facilitating its biological activity.

Comparison with Similar Compounds

Similar Compounds

• 4-(3-t-Butylsulfamoylphenyl)-2-hydroxybenzaldehyde
• 4-(3-t-Butylsulfamoylphenyl)-2-methoxyphenol
• 4-(3-t-Butylsulfamoylphenyl)-2-aminophenol

Uniqueness

4-(3-t-Butylsulfamoylphenyl)-2-formylphenol is unique due to the presence of both a formyl group and a t-butylsulfamoyl group on the phenyl ring. This combination of functional groups imparts distinct chemical properties and reactivity, making it valuable for various applications in research and industry.